Cas no 1417794-27-4 (4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride)

• Product Name: 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride
• CAS No: 1417794-27-4
• MF: C₁₁H₁₄Cl₃NS
• MW: 298.659558773041
• MDL: MFCD22631641
• CID: 2091856
• PubChem ID: 71303054
• Update Time: 2025-06-12

4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride
• AKOS024464275
• 4-(2,4-Dichloro-phenylsulfanyl)-piperidine hydrochloride
• 4-((2,4-Dichlorophenyl)thio)piperidinehydrochloride
• 4-(2,4-dichlorophenyl)sulfanylpiperidine;hydrochloride
• G69447
• 1417794-27-4
• DB-241341
• 4-[(2,4-DICHLOROPHENYL)SULFANYL]PIPERIDINE HYDROCHLORIDE
• Piperidine, 4-[(2,4-dichlorophenyl)thio]-, hydrochloride (1:1)

• MDL： MFCD22631641
• Inchi： 1S/C11H13Cl2NS.ClH/c12-8-1-2-11(10(13)7-8)15-9-3-5-14-6-4-9;/h1-2,7,9,14H,3-6H2;1H
• InChI Key： ZVKOLGRBGHGECP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SC1CCNCC1)Cl.Cl

Computed Properties

• Exact Mass: 296.991254g/mol
• Monoisotopic Mass: 296.991254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride

Introduction to 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride (CAS No. 1417794-27-4)

4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride, identified by its CAS number 1417794-27-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a piperidine ring linked to a thioether group and a 2,4-dichlorophenyl moiety, makes it a particularly interesting subject for medicinal chemistry research.

The< strong>2,4-dichlorophenyl substituent in the molecule contributes to its unique electronic and steric properties, which can influence its interactions with biological targets. Piperidine derivatives are known to exhibit a broad spectrum of pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory activities. The presence of the thioether group further enhances the compound's potential for binding to specific enzymatic or receptor targets, making it a valuable scaffold for drug design.

In recent years, there has been growing interest in developing novel therapeutic agents based on piperidine derivatives due to their favorable pharmacokinetic profiles and low toxicity. The< strong>4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride has been extensively studied in academic and industrial research settings for its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. Its hydrochloride salt form enhances its solubility and stability, making it more suitable for various laboratory and industrial applications.

One of the most compelling aspects of this compound is its role in the development of next-generation drugs targeting neurological disorders. Piperidine derivatives have shown promise in treating conditions such as Alzheimer's disease, Parkinson's disease, and depression by modulating neurotransmitter systems. The< strong>2,4-dichlorophenyl group in 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride is particularly important for its ability to interact with specific binding sites on neurotransmitter receptors, thereby influencing synaptic transmission.

The compound has also been explored in the context of anticancer research. Studies have demonstrated that piperidine-based molecules can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The< strong>thioether linkage in 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride provides a versatile platform for further chemical modifications aimed at enhancing its anticancer efficacy. Researchers have synthesized analogs of this compound that exhibit potent cytotoxic effects against multiple cancer types.

In addition to its applications in neurology and oncology, 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride has shown potential in addressing infectious diseases. The structural features of this molecule allow it to disrupt essential processes in bacteria and viruses, making it a candidate for developing new antibiotics and antivirals. The< strong>CAS No. 1417794-27-4 registry ensures that researchers have access to consistent and high-quality samples for their studies.

The synthesis of 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve optimal yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core piperidine-thioether framework efficiently. These methods not only improve the scalability of production but also enable the introduction of additional functional groups for fine-tuning biological activity.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In cell-based assays, 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride has demonstrated selective binding to target proteins with high affinity. Preclinical studies have shown that it can modulate physiological processes without significant side effects at therapeutic doses. These findings support its potential as a lead compound for further drug development efforts.

The growing body of research on piperidine derivatives underscores their importance as pharmacological tools. The< strong>piperidine ring, with its ability to mimic natural amino acid structures, provides a favorable scaffold for designing molecules that can interact with biological systems effectively. The< strong>thioether group adds another layer of complexity, allowing for diverse chemical modifications that can enhance drug-like properties such as solubility and metabolic stability.

In conclusion, 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride (CAS No. 1417794-27-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing drugs targeting neurological disorders, cancer, and infectious diseases. Ongoing studies continue to explore its full therapeutic scope and optimize its synthetic pathways for industrial applications.